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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals experiencing

issues when downloading data from the ZINC database, with a specific focus on resolving

timeout errors.

Frequently Asked Questions (FAQs)
Q1: Why am I experiencing a timeout error when trying to download from the ZINC database?

A1: Timeout errors during ZINC database downloads are common and can be attributed to

several factors:

Unstable Internet Connection: A fluctuating or slow internet connection is a primary cause of

incomplete or timed-out downloads.

Large File Sizes: The ZINC database contains vast amounts of data, with some subsets

reaching petabytes in size.[1] Attempting to download very large files at once over a

standard internet connection can lead to timeouts.

Server-Side Issues: At times, the ZINC database servers may be experiencing high traffic or

temporary maintenance, which can affect download speeds and stability.[2]

Firewall or Network Restrictions: Institutional or personal firewalls may interrupt or block

large file transfers.
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Q2: What is the recommended approach for downloading large subsets from ZINC?

A2: For large-scale downloads, it is advisable to avoid direct browser downloads. The following

methods are more robust:

Use a Download Manager: Tools like aria2c can significantly improve download speed and

reliability by downloading files in parallel and allowing for resumption of interrupted

downloads.[1]

Command-Line Utilities (wget, curl): These tools are well-suited for downloading large files

and can be used in scripts for automation. They are often more stable than browser-based

downloads.

Download in Tranches: ZINC organizes its data into smaller, more manageable "tranches"

based on physicochemical properties like molecular weight and LogP.[1][3][4] Downloading

these smaller chunks individually is less prone to failure.

Utilize ZINC's Pre-packaged Files: The ZINC website provides options to download data in

smaller slices, typically around 20 to 100MB, to facilitate easier downloads.[2]

API Access: For programmatic access and smaller, incremental downloads, using the ZINC
API can be an effective strategy.[2]

Q3: I encountered a "404 NOT FOUND" error when running a downloaded batch script. How

can I fix this?

A3: This error can sometimes occur if the URL within the script is outdated. To resolve this,

open the downloaded batch file (.csh for Linux or .bat for Windows) in a text editor and check

the base URL. For example, you might need to update a URL from http://zinc.docking.org/ to a

newer version like http://zinc12.docking.org/ or http://zinc15.docking.org/, depending on the

specific subset you are trying to download.

Q4: Are there alternative ways to access the ZINC database besides direct download?

A4: Yes, ZINC data is also available on cloud platforms like Amazon Web Services (AWS) and

Oracle Cloud Infrastructure (OCI), which can be a faster and more reliable option for users

already working within those environments.[1]
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ZINC Database Subset Download Data
The time required to download ZINC database subsets can vary significantly based on the size

of the subset and the speed of your internet connection. The following table provides illustrative

examples of estimated download times for different subset sizes and connection speeds.

Subset
Category

Number of
Compounds
(Approx.)

Estimated File
Size
(Compressed)

Estimated
Download
Time (100
Mbps)

Estimated
Download
Time (1 Gbps)

Fragment-Like 850,000 500 MB ~ 40 seconds ~ 4 seconds

Lead-Like 6,000,000 3.5 GB ~ 5 minutes ~ 30 seconds

Drug-Like 18,000,000 10 GB ~ 14 minutes ~ 1.5 minutes

All Purchasable

(ZINC12)
22,000,000 15 GB ~ 21 minutes ~ 2 minutes

Large 3D Subset

(ZINC22)
Billions

Terabytes to

Petabytes
Days to Weeks Hours to Days

Disclaimer: The file sizes and download times in this table are estimates for illustrative

purposes. Actual sizes and times will vary depending on the specific data format, compression,

and real-time network conditions.

Troubleshooting Workflow for Download Timeout
Errors
The following diagram outlines a step-by-step process to diagnose and resolve ZINC database

download timeout errors.
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Start: Download Timeout Error

Check Internet Connection Stability

Connection Stable?

Troubleshoot Local Network
(e.g., restart router, use wired connection)

 No

Assess Download Size

 Yes

Is the file very large
(e.g., > 1 GB)?

Use a Download Manager
(e.g., aria2c, wget, curl)

 Yes

Check ZINC Server Status
(e.g., forums, social media)

 No

Download Smaller Tranches/
Subsets Individually

 OR

Success: Download Complete

Known Server Issue?

Wait and Retry Download Later

 Yes

Issue Persists

 No

Contact ZINC Support for Assistance

Click to download full resolution via product page

A troubleshooting workflow for ZINC download timeout errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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